BE“GHE Foundational & Exploratory

Check Availability & Pricing

CD200 in Central Nervous System Immune
Privilege: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: CD 200
CAS No.: 138463-95-3
Cat. No.: B1176679

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

The central nervous system (CNS) has long been considered an immune-privileged site,
shielded from the robust inflammatory responses that characterize the peripheral immune
system. This privilege is not due to passive isolation but is maintained by a complex network of
active regulatory mechanisms. A key player in this intricate system is the CD200-CD200R
signaling axis. CD200, a type | transmembrane glycoprotein, is predominantly expressed on
the surface of neurons and other CNS cells. Its receptor, CD200R, is primarily found on
myeloid cells, including microglia, the resident immune cells of the CNS.[1][2] The interaction
between CD200 and CD200R delivers a potent inhibitory signal to microglia, maintaining them
in a quiescent state and thereby preventing excessive inflammation that could lead to neuronal
damage.[3][4] Dysregulation of this signaling pathway has been implicated in the pathogenesis
of several neuroinflammatory and neurodegenerative diseases, including Alzheimer's disease,
Parkinson's disease, and multiple sclerosis, making it a promising target for therapeutic
intervention.[5][6][7] This technical guide provides a comprehensive overview of the role of
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CD200 in CNS immune privilege, detailing its signaling pathways, cellular expression, and the
experimental methodologies used to investigate its function.

Cellular Expression of CD200 and CD200R in the
CNS

The specific cellular localization of CD200 and its receptor is critical to its function in
maintaining CNS immune homeostasis. While neurons are the primary source of CD200, other
cell types within the CNS also contribute to the expression of this crucial immunoregulatory
molecule.

Table 1: Cellular Distribution of CD200 and CD200R in the Central Nervous System

) CD200R
Cell Type CD200 Expression . References
Expression
Neurons High Undetectable [2][81[9]
Low to moderate
Astrocytes (upregulated in Undetectable [319]
reactive astrocytes)
Oligodendrocytes Moderate Undetectable [2][10]

Low to moderate

Microglia Undetectable (upregulated upon [2][3][8]
activation)
Endothelial Cells Moderate Undetectable [2][10]
Infiltrating )
Low High [8][11]
Macrophages

The CD200-CD200R Signaling Pathway

The binding of neuronal CD200 to its receptor on microglia initiates a signaling cascade that
actively suppresses pro-inflammatory pathways. This inhibitory signal is crucial for maintaining
microglia in a resting state and preventing an exaggerated immune response to minor insults.
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Upon ligation of CD200R by CD200, the intracellular domain of CD200R becomes
phosphorylated on tyrosine residues. This phosphorylation event creates docking sites for
downstream signaling molecules, primarily the Dok (Downstream of tyrosine kinase) family of
adaptor proteins, Dokl and Dok2.[8][12] The recruitment of Dok proteins leads to the
subsequent recruitment and activation of RasGAP (Ras GTPase-activating protein), which in
turn inactivates the small GTPase Ras.[8] The inhibition of Ras suppresses the activation of
downstream pro-inflammatory signaling pathways, including the mitogen-activated protein
kinase (MAPK) and phosphoinositide 3-kinase (PI3K) pathways, ultimately leading to the
inhibition of transcription factors such as NF-kB.[13][14] This cascade effectively dampens the
production of pro-inflammatory cytokines like TNF-a, IL-13, and IL-6.[11][15]
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Experimental Workflow

1. Culture Primary Neurons _ _ _
( (7-10 days) ) (2 Culture Primary Mmogha)

b

3. Co-culture Neurons
and Mlcroglla (24h)

4. Treatment:
- Control
-LPS
- LPS + anti- CD200 Ab

5. Collect Supernatants
(24h post-treatment)

6. Measure Cytokines
(TNF-q, IL-1B) by ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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